Cas no 894550-32-4 (N-(4-ethoxyphenyl)-2-{7-oxo-8-(phenylamino)methyl-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{7-oxo-8-(phenylamino)methyl-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl}acetamide
• CAS No: 894550-32-4
• MF: C₂₈H₂₇N₃O₅
• MW: 485.53108716011
• CID: 5440030
• Update Time: 2025-10-29

N-(4-ethoxyphenyl)-2-{7-oxo-8-(phenylamino)methyl-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[8-(anilinomethyl)-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-ethoxyphenyl)acetamide
• 1,4-Dioxino[2,3-g]quinoline-6(7H)-acetamide, N-(4-ethoxyphenyl)-2,3-dihydro-7-oxo-8-[(phenylamino)methyl]-
• N-(4-ethoxyphenyl)-2-{7-oxo-8-(phenylamino)methyl-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl}acetamide

• Inchi： 1S/C28H27N3O5/c1-2-34-23-10-8-22(9-11-23)30-27(32)18-31-24-16-26-25(35-12-13-36-26)15-19(24)14-20(28(31)33)17-29-21-6-4-3-5-7-21/h3-11,14-16,29H,2,12-13,17-18H2,1H3,(H,30,32)
• InChI Key： GITIYWVFHXMDDS-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OCC)C=C2)=O)C2=C(C=C3OCCOC3=C2)C=C(CNC2=CC=CC=C2)C1=O

Additional information on N-(4-ethoxyphenyl)-2-{7-oxo-8-(phenylamino)methyl-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl}acetamide

N-(4-Ethoxyphenyl)-2-{7-Oxo-8-(Phenylamino)methyl-2H,3H,6H,7H-1,4Dioxino[2,3-g]Quinolin-6-Yl}Acetamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-2-{7-Oxo-8-(Phenylamino)methyl-2H,3H,6H,7H-1,4Dioxino[2,3-g]Quinolin-6-Yl}Acetamide, also identified by the CAS Registry Number 894550-32-4, is a complex organic compound with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides and features a quinoline derivative with a dioxino substituent. Its structure incorporates multiple functional groups that contribute to its unique chemical properties and biological activities.

The compound's name reflects its structural composition: the 4-Ethoxyphenyl group is attached to an acetamide moiety, which is further connected to a quinoline derivative bearing a dioxino ring system. The presence of the phenylamino group and the ketone (oxo) functionality suggests potential for hydrogen bonding and other non-covalent interactions that are often critical in drug-receptor binding.

Recent studies have highlighted the importance of such compounds in drug discovery efforts. For instance, researchers have explored the role of quinoline derivatives in targeting various disease states, including cancer and neurodegenerative disorders. The inclusion of a dioxino ring system in this compound's structure may enhance its stability and bioavailability, making it a promising candidate for further investigation.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the quinoline skeleton typically involves cyclization reactions, while the introduction of the dioxino group may require specific protecting group strategies to ensure regioselectivity. The substitution pattern on the phenyl rings (e.g., ethoxy and amino groups) can be optimized to fine-tune the compound's physicochemical properties.

From a biological standpoint, this compound has shown potential as an inhibitor of certain enzyme targets associated with pathological processes. For example, studies have demonstrated its ability to modulate kinase activity or interfere with protein-protein interactions that are critical for cell signaling pathways. These findings underscore its potential as a lead molecule for therapeutic development.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding modes with target proteins, while quantitative structure-activity relationship (QSAR) models have helped predict its pharmacokinetic properties. Such computational approaches are invaluable in guiding iterative optimization cycles aimed at improving potency and selectivity.

In conclusion, N-(4-Ethoxyphenyl)-2-{7-Oxo-8-(Phenylamino)methyl-2H,3H,6H,7H-1,4Dioxino[2,3-g]Quinolin-6-Yl}Acetamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. As research continues to unravel its full potential, this compound stands as a testament to the ingenuity and precision required in modern drug discovery.